Cas no 121325-68-6 (2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)-)

2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)- structure
121325-68-6 structure
Product Name:2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)-
CAS No:121325-68-6
MF:C10H14O2
MW:166.216963291168
CID:195361
PubChem ID:6442437
Update Time:2025-04-19

2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedial,2-(4-methyl-3-penten-1-yl)-, (2E)-
    • (E)-2-(4-methylpent-3-enyl)but-2-enedial
    • alpha-(E)-Acaridial
    • 121325-68-6
    • SCHEMBL1301033
    • 2-Butenedial, 2-(4-methyl-3-pentenyl)-, (E)-
    • 2(e)-(4-methyl-3-pentenyl)-butenedial
    • alpha-Acaridial
    • Inchi: 1S/C10H14O2/c1-9(2)4-3-5-10(8-12)6-7-11/h4,6-8H,3,5H2,1-2H3/b10-6+
    • InChI Key: RZUYNBNUYOKGPO-UXBLZVDNSA-N
    • SMILES: O=C/C(=C/C=O)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 1.7

Experimental Properties

  • Density: 0.949
  • Boiling Point: 281.5°Cat760mmHg
  • Flash Point: 104.7°C
  • Refractive Index: 1.466
  • PSA: 34.14
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